4-methoxy-3-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
Overview
Description
“4-methoxy-3-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid” is a chemical compound . The IUPAC name of this compound is "4-methoxy-3-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid" .
Molecular Structure Analysis
The molecular structure of “4-methoxy-3-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid” can be represented by the InChI code:1S/C8H8O3/c1-11-7-4-2-6 (3-5-7)8 (9)10/h2-5H,1H3, (H,9,10) . Physical And Chemical Properties Analysis
The physical and chemical properties of “4-methoxy-3-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid” are not explicitly mentioned in the available resources .Scientific Research Applications
Anticancer Agent Development
The structural motif of 1,2,4-triazole, which is part of the compound’s structure, has been extensively studied for its anticancer properties. Research has shown that derivatives of 1,2,4-triazole exhibit promising cytotoxic activities against various human cancer cell lines . These compounds can interact with cancer cells’ receptors and enzymes, potentially leading to the development of new anticancer agents.
Synthesis of Bioactive Molecules
The compound can be used as a precursor for synthesizing bioactive molecules. For instance, it can undergo Michael addition reactions to form products with potential bioactivity . These reactions are crucial for creating molecules that can interact with biological systems, leading to applications in drug discovery and medicinal chemistry.
Apoptosis Induction in Cancer Cells
Specific derivatives of the compound have been shown to induce apoptosis in cancer cells . Apoptosis, or programmed cell death, is a targeted approach to eliminate cancer cells without affecting healthy cells. This application is vital for developing treatments that are less harmful to patients.
Antiproliferative Effects
Some 1,2,3-triazole derivatives have demonstrated significant antiproliferative effects against human acute myeloid leukemia (AML) cells . By inhibiting the proliferation of these cells, the compound could be used to halt the progression of certain types of leukemia.
Cytotoxicity Studies
The compound has been involved in studies to evaluate its cytotoxicity against tumor cell lines . Understanding the cytotoxic effects is essential for assessing the safety and efficacy of potential pharmaceuticals derived from this compound.
Pharmaceutical Scaffold
Due to its stability and ability to form hydrogen bonds, the compound serves as an excellent pharmaceutical scaffold. It can be used to create a variety of drugs with improved pharmacokinetic and pharmacological properties .
Future Directions
properties
IUPAC Name |
4-methoxy-3-(tetrazol-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4O3/c1-16-8-3-2-6(9(14)15)4-7(8)13-5-10-11-12-13/h2-5H,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWBZAJKBINVVPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)N2C=NN=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401250614 |
Source
|
| Record name | Benzoic acid, 4-methoxy-3-(1H-tetrazol-1-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401250614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-3-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid | |
CAS RN |
1083368-79-9 |
Source
|
| Record name | Benzoic acid, 4-methoxy-3-(1H-tetrazol-1-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1083368-79-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 4-methoxy-3-(1H-tetrazol-1-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401250614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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